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Compound of Interest

Compound Name: 1-Bromonaphthalen-2-amine

Cat. No.: B1279005

Essential Safety and Handling Guide for 1-
Bromonaphthalen-2-amine

Disclaimer: This document provides safety and handling information for 1-Bromonaphthalen-
2-amine based on available GHS classifications and data from structurally similar compounds.
A specific Safety Data Sheet (SDS) for this compound was not readily available. Researchers
must conduct a thorough risk assessment and consult with their institution's Environmental
Health and Safety (EHS) department before handling this chemical.

Hazard Identification and GHS Classification

1-Bromonaphthalen-2-amine is classified as a hazardous substance.[1] The following table
summarizes its GHS hazard statements.
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GHS Hazard Statement Description

H302 Harmful if swallowed[1]

H312 Harmful in contact with skin[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H332 Harmful if inhaled[1]

H335 May cause respiratory irritation[1]

H351 Suspected of causing cancer[1]

H412 Harmful to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 1-Bromonaphthalen-2-amine. The
following table outlines the recommended PPE for various laboratory operations.
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Operational and Disposal Plans

Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks in a well-ventilated area,

wearing appropriate PPE.

o Ensure the container is clearly labeled with the chemical name and hazard pictograms.
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o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[2] Keep the container tightly closed and protected from light.[3]

Handling:

All work with 1-Bromonaphthalen-2-amine should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling, even if gloves were worn.[4]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[5]

Spill Response:

 In case of a spill, evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection, before attempting to clean up.

o For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal. Avoid generating dust.[2]

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

e Wash the spill area thoroughly with soap and water.
Disposal Plan:

e Dispose of 1-Bromonaphthalen-2-amine and any contaminated materials as hazardous
waste.

o Collect waste in a clearly labeled, sealed container.

» Do not dispose of this chemical down the drain or in the regular trash.
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» Contact your institution's EHS department or a licensed hazardous waste disposal company
for proper disposal procedures, following all local, state, and federal regulations.[6][7]

Experimental Protocols: First Aid Measures

In the event of exposure, follow these first aid measures immediately:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing. Flush the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 glasses of water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[2]

Visual Safety Guides
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Caption: Workflow for the safe handling of 1-Bromonaphthalen-2-amine.
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Caption: Emergency response for skin or eye contact with 1-Bromonaphthalen-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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